Cas no 64187-83-3 (3-Hexenoic acid, ethylester, (3Z)-)

• Product Name: 3-Hexenoic acid, ethylester, (3Z)-
• CAS No: 64187-83-3
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 518038
• Update Time: 2025-04-19

3-Hexenoic acid, ethylester, (3Z)- Chemical and Physical Properties

Names and Identifiers

• 3-Hexenoic acid, ethylester, (3Z)-
• ethyl (Z)-hex-3-enoate
• ethyl (Z)hex-3-enoate
• Ethyl (3Z)-3-hexenoate
• Ethyl (Z)-3-hexenoate
• Ethyl cis-hex-3-enoate

• Inchi： 1S/C8H14O2/c1-3-5-6-7-8(9)10-4-2/h5-6H,3-4,7H2,1-2H3/b6-5-
• InChI Key： VTSFIPHRNAESED-WAYWQWQTSA-N
• SMILES： CCOC(C/C=C\CC)=O

Computed Properties

• Exact Mass: 142.09942
• Monoisotopic Mass: 142.09938
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 0.901
• Boiling Point: 169.3°C at 760 mmHg
• Flash Point: 59.4°C
• Refractive Index: 1.432
• PSA: 26.3
• FEMA: 4112 | ETHYL CIS-3-HEXENOATE

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters